Cas no 2870707-96-1 (3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde)

• Product Name: 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde
• CAS No: 2870707-96-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5762644
• Update Time: 2025-05-26

3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde

• Inchi： 1S/C8H9NO3/c1-5-8(12-2)3-7(11)6(4-10)9-5/h3-4,11H,1-2H3
• InChI Key： UPYCQTODGLGQAL-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC(C)=C(OC)C=C1O

Experimental Properties

• Density: 1.256±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 346.8±37.0 °C(Predicted)
• pka: 6.16±0.10(Predicted)

Additional information on 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde

Introduction to 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde (CAS No. 2870707-96-1)

3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde, identified by its CAS number 2870707-96-1, is a structurally significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with hydroxyl, methoxy, and methyl groups, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery programs.

The compound's molecular structure, characterized by its aromatic pyridine ring and functional aldehyde group, positions it as a valuable building block for the synthesis of more complex molecules. In recent years, there has been growing interest in pyridine derivatives due to their prevalence in bioactive natural products and synthetic drugs. The presence of both hydroxyl and methoxy substituents enhances its reactivity, allowing for diverse chemical modifications that can be exploited in medicinal chemistry applications.

Recent advancements in computational chemistry have highlighted the importance of such aldehydes in designing novel pharmacophores. Studies suggest that 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde may serve as a precursor for developing inhibitors targeting enzymes involved in inflammatory pathways. Its structural features are particularly relevant to the design of molecules that interact with biological targets such as kinases and proteases, which are key players in diseases like cancer and autoimmune disorders.

The synthesis of 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. The introduction of the aldehyde functionality at the 2-position of the pyridine ring is a critical step, often achieved through oxidation or formylation reactions. The hydroxyl and methoxy groups can be introduced via selective etherification or hydroxylation techniques, depending on the synthetic route employed.

In the context of drug discovery, the compound's aldehyde group is particularly noteworthy. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amines and amides, to form Schiff bases or hydrazones. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and as probes for understanding biological mechanisms. The flexibility offered by the 3-Hydroxy-5-methoxy-6-methyl substitution pattern allows chemists to fine-tune electronic and steric properties, optimizing binding affinity to biological targets.

One area where this compound has garnered attention is in the development of antiviral agents. The structural motif of pyridine derivatives is frequently encountered in approved antiviral drugs due to their ability to disrupt viral replication cycles. Researchers have been exploring modifications to this scaffold to enhance potency against emerging viral threats, including SARS-CoV-2. The aldehyde group provides a handle for further derivatization, enabling the creation of libraries of compounds that can be screened for antiviral activity.

The role of 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde extends beyond its use as an intermediate; it also serves as a model compound for studying electronic effects and steric interactions within heterocyclic systems. Computational studies have demonstrated how subtle changes in substitution patterns can influence molecular properties such as lipophilicity, solubility, and metabolic stability—key factors in drug design. These insights are crucial for predicting how modifications will affect biological activity and pharmacokinetic profiles.

In industrial applications, the compound is valued for its utility in synthesizing agrochemicals and specialty chemicals. Its structural framework can be incorporated into molecules designed to interact with biological processes relevant to crop protection and material science. For instance, pyridine-based compounds are commonly found in herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests.

The growing interest in green chemistry has also influenced approaches to synthesizing 3-Hydroxy-5-methoxy-6-methyl-2-pyridinecarboxaldehyde. Researchers are increasingly adopting catalytic methods that minimize waste and improve atom economy. Transition-metal-catalyzed reactions, such as cross-coupling processes and oxidation reactions, have been particularly effective in constructing complex pyridine derivatives under mild conditions.

Future directions for research on this compound include exploring its potential as a scaffold for next-generation therapeutics. By leveraging advances in medicinal chemistry and biotechnology, scientists aim to develop novel analogs with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible therapeutic benefits.

The versatility of 3-Hydroxy-5-methoxy-6-methyl substitution patterns makes this compound a cornerstone of modern synthetic organic chemistry. Its applications span multiple industries, from pharmaceuticals to materials science, underscoring its importance as both a research tool and a commercial product. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for innovation.